Methyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-methylthiophene-3-carboxylate

• IUPAC Name: methyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C24H24N2O7S2/c1-14-20(12-15-5-10-18-19(11-15)33-13-32-18)34-23(21(14)24(28)31-4)25-22(27)16-6-8-17(9-7-16)35(29,30)26(2)3/h5-11H,12-13H2,1-4H3,(H,25,27)
• InChI Key: ANPLNUKPBPBOJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C24H24N2O7S2
• Molecular Weight: 516.6 g/mol
• CAS No.: 476366-22-0

Description

Methyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C24H24N2O7S2 and its molecular weight is 516.58. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Agricultural Applications : Research on thiophene derivatives, such as those discussed by Wang et al. (2010), has shown their utility in synthesizing novel compounds with significant inhibitory activities against certain plant pathogens, suggesting potential agricultural applications (Wang, Zheng, Liu, & Chen, 2010).

• Antimicrobial Applications : Abu-Hashem et al. (2011) demonstrated the synthesis of various thiophene derivatives with promising antimicrobial activities, highlighting the potential for these compounds in developing new antimicrobial agents (Abu‐Hashem, Abu-Zied, & El-Shehry, 2011).

• Anticancer Potential : Research on thiophene and benzothiophene derivatives, such as the study by Mohareb et al. (2016), has shown that certain derivatives exhibit anti-cancer properties, suggesting potential applications in cancer research (Mohareb, Abdallah, Helal, & Shaloof, 2016).

• Radiosensitization and Cytotoxicity : Threadgill et al. (1991) explored nitrothiophene derivatives as radiosensitizers and bioreductively activated cytotoxins, indicating potential uses in enhancing radiotherapy effectiveness (Threadgill, Webb, O'Neill, Naylor, Stephens, Stratford, Cole, Adams, & Fielden, 1991).

• Metal–Organic Frameworks (MOFs) : The study by He et al. (2011) on MOFs featuring thioether side chains highlights the importance of such structures in improving stability, fluorescence, and metal uptake, which could have implications for material science and catalysis (He, Yee, Xu, Zeller, Hunter, Chui, & Che, 2011).